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Abstract

(2E,4E)-Octadienoyl-N-isobutylamide is a member of the N-alkylamide class of compounds, a
group of bioactive lipids known for their diverse physiological roles. This technical guide
provides a comprehensive overview of the known physicochemical properties of (2E,4E)-
Octadienoyl-N-isobutylamide, alongside detailed experimental protocols for their determination.
Furthermore, this document explores the potential signaling pathways this molecule may
modulate, based on the established activities of related N-acyl amides. The information
presented herein is intended to serve as a foundational resource for researchers and
professionals engaged in the study and development of novel therapeutics based on this and
similar molecules.

Physicochemical Properties

Quantitative data for the physicochemical properties of (2E,4E)-Octadienoyl-N-isobutylamide
are limited. The following tables summarize the available information for the target compound,
along with experimental data for a closely related and more extensively studied analogue,
(2E,4E)-Decadienoyl-N-isobutylamide (Pellitorine), for comparative purposes.
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Table 1: General and Predicted Physicochemical Properties of (2E,4E)-Octadienoyl-N-

isobutylamide

Property Value Source
Molecular Formula C12H21NO NIST[1]
Molecular Weight 195.3012 g/mol NIST[1]
CAS Registry Number 23512-47-2 NIST[1]
Predicted Water Solubility 0.059 g/L ALOGPS[?]
Predicted logP 3.38 ALOGPS[2]

Table 2: Experimental Physicochemical Properties of (2E,4E)-Decadienoyl-N-isobutylamide

(Analogue)
Property Value Source
) o ) Human Metabolome Database
Physical Description Solid
(HMDB)
] ] Human Metabolome Database
Melting Point 90-95°C
(HMDB)
N ) 368.00 to 369.00 °C @ 760.00  The Good Scents Company
Boiling Point

mm Hg

Information System

Experimental Protocols

While specific experimental protocols for (2E,4E)-Octadienoyl-N-isobutylamide are not readily

available in the literature, the following methodologies are standard for determining the key

physicochemical properties of N-alkylamides.

Determination of Melting Point

The melting point can be determined using a standard capillary melting point apparatus.

o Methodology:
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o Asmall, dry sample of the purified compound is packed into a capillary tube.
o The capillary tube is placed in the melting point apparatus.

o The temperature is gradually increased at a slow, controlled rate (e.g., 1-2 °C per minute)
near the expected melting point.

o The temperature range from which the substance begins to melt until it is completely liquid
is recorded as the melting point.

Determination of Boiling Point

The boiling point can be determined using the Siwoloboff method for small quantities of liquid.
o Methodology:
o A small amount of the substance is placed in a fusion tube.

o A capillary tube, sealed at the upper end, is placed inside the fusion tube with its open end
submerged in the liquid.

o The fusion tube is attached to a thermometer and heated in a heating bath.
o As the temperature rises, a stream of bubbles will emerge from the capillary tube.

o The heat is removed, and the temperature at which the liquid begins to enter the capillary
tube is recorded as the boiling point.

Determination of Solubility

Solubility can be determined using the shake-flask method.
o Methodology:

o An excess amount of the solid compound is added to a known volume of the solvent (e.qg.,
water, ethanol, DMSO) in a flask.

o The flask is sealed and agitated at a constant temperature for a prolonged period (e.g.,
24-48 hours) to ensure equilibrium is reached.
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o The solution is then filtered to remove the undissolved solid.

o The concentration of the compound in the filtrate is determined using a suitable analytical
method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Potential Signaling Pathways

N-acyl amides are a class of lipid signaling molecules known to interact with various cellular
targets, including G protein-coupled receptors (GPCRSs) and transient receptor potential (TRP)
channels. While the specific signaling pathways of (2E,4E)-Octadienoyl-N-isobutylamide have
not been elucidated, the following diagrams illustrate the general mechanisms by which related

N-alkylamides are known to exert their biological effects.

Effector Generates Second Messenger Initiates
@ (e.g., Adenylyl Cyclase) (e.g., CAMP) Cellular Response
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Caption: General G-protein coupled receptor (GPCR) signaling pathway for N-isobutylamides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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